Cas no 420813-01-0 (3-chloro-n-(3,5-dimethoxyphenyl)benzamide)

• Product name: 3-chloro-n-(3,5-dimethoxyphenyl)benzamide
• CAS No: 420813-01-0
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 1516496
• PubChem ID: 870367

3-chloro-n-(3,5-dimethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(3,5-dimethoxyphenyl)benzamide
• STK205660
• AKOS003247602
• Oprea1_626736
• 420813-01-0
• CBMicro_033685
• BIM-0033632.P001
• 3-chloro-n-(3,5-dimethoxyphenyl)benzamide

• MDL： MFCD00751210
• Inchi： InChI=1S/C15H14ClNO3/c1-19-13-7-12(8-14(9-13)20-2)17-15(18)10-4-3-5-11(16)6-10/h3-9H,1-2H3,(H,17,18)
• InChI Key： BAYHKFDDYVVIRP-UHFFFAOYSA-N
• SMILES： COC1=CC(OC)=CC(NC(C2=CC(Cl)=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 291.06632
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 47.56